Cas no 163437-01-2 (1-Propanone,1-(4-ethylphenyl)-2-methyl-3-(1-piperidinyl)-, (2S)-)

• Product name: 1-Propanone,1-(4-ethylphenyl)-2-methyl-3-(1-piperidinyl)-, (2S)-
• CAS No: 163437-01-2
• MF: C₁₇H₂₅NO
• MW: 259.3865
• CID: 110228
• PubChem ID: 37888265

1-Propanone,1-(4-ethylphenyl)-2-methyl-3-(1-piperidinyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(4-ethylphenyl)-2-methyl-3-(1-piperidinyl)-, (2S)-
• 1-Propanone, 1-(4-ethylphenyl)-2-methyl-3-(1-piperidinyl)-, (S)-
• 1-Propanone, 1-(4-ethylphenyl)-2-methyl-3-(1-piperidinyl)-, (2S)-
• UNII-22IHM5PF20
• Q27146610
• (S)-eperisone
• PD132757
• 163437-01-2
• (2S)-1-(4-ethylphenyl)-2-methyl-3-(piperidin-1-yl)propan-1-one
• 22IHM5PF20
• (+)-Eperisone
• SCHEMBL1331682
• Eperisone, (S)-
• CHEBI:77072
• (2S)-1-(4-ethylphenyl)-2-methyl-3-piperidin-1-ylpropan-1-one

• Inchi： InChI=1S/C17H25NO/c1-3-15-7-9-16(10-8-15)17(19)14(2)13-18-11-5-4-6-12-18/h7-10,14H,3-6,11-13H2,1-2H3
• InChI Key： SQUNAWUMZGQQJD-UHFFFAOYSA-N
• SMILES： CCC1C=CC(C(C(CN2CCCCC2)C)=O)=CC=1

Computed Properties

• Exact Mass: 259.19375
• Monoisotopic Mass: 259.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31